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Compound of Interest

Compound Name: CGP37157

Cat. No.: B1668498 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe disposal of

chemical compounds is a critical component of laboratory management and environmental

responsibility. This guide provides essential safety and logistical information for the proper

disposal of CGP37157, a benzothiazepine compound and selective inhibitor of the

mitochondrial sodium-calcium exchanger. Adherence to these procedures is paramount for

maintaining a safe laboratory environment and complying with regulatory standards.

Understanding CGP37157: Essential Data
While specific quantitative data for the disposal of CGP37157 is not publicly available, a

summary of its known chemical and safety information is crucial for handling and waste

management.

Identifier Value

Chemical Name
7-chloro-5-(2-chlorophenyl)-1,5-dihydro-4,1-

benzothiazepin-2(3H)-one[1]

CAS Number 75450-34-9[1][2]

Molecular Formula C₁₅H₁₁Cl₂NOS[2]

Molecular Weight 324.22 g/mol

Appearance White to off-white solid
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Hazard Information Description

GHS Hazard Statements

May cause allergy or asthma symptoms or

breathing difficulties if inhaled (H334). Harmful

to aquatic life (H402).

Precautionary Statements

Avoid breathing dust. Avoid release to the

environment. In case of inadequate ventilation

wear respiratory protection. IF INHALED: If

breathing is difficult, remove person to fresh air

and keep comfortable for breathing. If

experiencing respiratory symptoms: Call a

POISON CENTER/ doctor. Dispose of contents/

container to an approved waste disposal plant.

Step-by-Step Disposal Protocol for CGP37157
The following protocol is a synthesis of general laboratory chemical waste disposal guidelines

and should be adapted to comply with your institution's specific policies and local regulations.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and

chemical-resistant gloves (e.g., nitrile) when handling CGP37157, both in its pure form and

as waste.

2. Waste Segregation and Collection:

Solid Waste:

Collect pure, unadulterated CGP37157 waste, as well as contaminated items such as

weighing paper, pipette tips, and gloves, in a dedicated, clearly labeled hazardous waste

container.

The container must be made of a material compatible with the chemical and have a

secure, tight-fitting lid.

Liquid Waste:
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For solutions of CGP37157 (e.g., in DMSO or ethanol), collect the waste in a designated,

leak-proof, and clearly labeled hazardous liquid waste container.

Do not mix CGP37157 waste with other incompatible chemical waste streams.

3. Labeling of Waste Containers:

All waste containers must be accurately labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "CGP37157"

The concentration (if in solution) and quantity of the waste

The primary hazards (e.g., "Harmful," "Respiratory Sensitizer")

The date the waste was first added to the container (accumulation start date)

The name of the principal investigator or lab contact

4. Storage of Chemical Waste:

Store hazardous waste containers in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is secure, well-ventilated, and away from general laboratory traffic.

Do not store waste containers for longer than the time limits specified by your institution and

local regulations.

5. Disposal Procedure:

DO NOT dispose of CGP37157 down the drain or in the regular trash. This compound is

classified as harmful to aquatic life.

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.
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Follow all institutional procedures for waste pickup requests, including any required

documentation.

6. Decontamination:

After handling, thoroughly decontaminate all surfaces and equipment that may have come

into contact with CGP37157 using an appropriate solvent (e.g., ethanol), followed by soap

and water.

Dispose of all cleaning materials as hazardous waste.

Logical Workflow for CGP37157 Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of CGP37157.
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Caption: Logical workflow for the proper disposal of CGP37157.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of CGP37157, thereby protecting themselves, their colleagues, and the environment.

Always consult your institution's specific safety protocols and your local EHS office for any

additional requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1668498?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/15611/cgp-37157
https://www.medchemexpress.com/CGP37157.html
https://www.benchchem.com/product/b1668498#cgp37157-proper-disposal-procedures
https://www.benchchem.com/product/b1668498#cgp37157-proper-disposal-procedures
https://www.benchchem.com/product/b1668498#cgp37157-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668498?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

